![molecular formula C19H17N5OS B2472508 3-(4-methoxyphenyl)-7-((2-methylbenzyl)thio)-3H-[1,2,3]triazolo[4,5-d]pyrimidine CAS No. 863500-77-0](/img/structure/B2472508.png)
3-(4-methoxyphenyl)-7-((2-methylbenzyl)thio)-3H-[1,2,3]triazolo[4,5-d]pyrimidine
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Overview
Description
3-(4-methoxyphenyl)-7-((2-methylbenzyl)thio)-3H-[1,2,3]triazolo[4,5-d]pyrimidine is a chemical compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of triazolopyrimidines and has been shown to possess various biological activities.
Scientific Research Applications
Synthesis and Characterization
Research on related triazolopyrimidine derivatives emphasizes their synthesis, characterization, and potential for further chemical modification. For instance, Lahmidi et al. (2019) detailed the synthesis and spectroscopic characterization of a novel derivative incorporating the triazolopyrimidine ring, highlighting its antibacterial activity against various microbial strains (Lahmidi et al., 2019). This underscores the methodological advancements and the potential of such compounds in medicinal chemistry.
Antimicrobial and Pharmacological Potential
The antimicrobial and pharmacological activities of triazolopyrimidines and related compounds have been a focal point of research. A study by Suresh et al. (2016) reported the antibacterial and antifungal properties of novel thiazolo-triazolopyrimidine derivatives, indicating significant biological activity against tested microorganisms (Suresh et al., 2016). This highlights the potential of such compounds in addressing microbial resistance through novel therapeutic agents.
Structural Analysis and Chemical Properties
The structural elucidation and investigation of chemical properties form another critical aspect of research on these compounds. Gajda et al. (2015) explored the synthesis, crystal structure, and molecular dynamics of tetrahydrobenzothienopyrimidine derivatives, providing insights into their electronic aspects and potential applications in developing new materials and drugs (Gajda et al., 2015).
Novel Synthesis Methods
Innovative synthesis methods for triazolopyrimidines and related structures have been explored to improve efficiency and yield. For example, a study by Liu et al. (2012) introduced a straightforward method for synthesizing triazolopyrimidine derivatives in a water medium, highlighting the use of thiamine hydrochloride as a catalyst. This approach signifies advancements in green chemistry and sustainable practices in chemical synthesis (Liu et al., 2012).
Mechanism of Action
Target of Action
It has been suggested that the compound may have anti-proliferative effects against certain cancer cell lines
Mode of Action
The exact mode of action of this compound is currently unknown. It has been suggested that the compound may interact with its targets to inhibit cell proliferation . The specific interactions between the compound and its targets, as well as the resulting changes, are subjects of ongoing research.
Biochemical Pathways
Given its potential anti-proliferative effects, it may be involved in pathways related to cell growth and division
Result of Action
The compound has been suggested to exhibit anti-proliferative effects against certain cancer cell lines . This indicates that the compound may induce cell death or inhibit cell growth.
properties
IUPAC Name |
3-(4-methoxyphenyl)-7-[(2-methylphenyl)methylsulfanyl]triazolo[4,5-d]pyrimidine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H17N5OS/c1-13-5-3-4-6-14(13)11-26-19-17-18(20-12-21-19)24(23-22-17)15-7-9-16(25-2)10-8-15/h3-10,12H,11H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HRGIRPANKGFOGB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1CSC2=NC=NC3=C2N=NN3C4=CC=C(C=C4)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H17N5OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
363.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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